Cas no 10391-09-0 (Enmein,13-deoxy-5-hydroxy-, (5b)-)

• Product Name: Enmein,13-deoxy-5-hydroxy-, (5b)-
• CAS No: 10391-09-0
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 168783
• PubChem ID: 10248089
• Update Time: 2025-04-19

Enmein,13-deoxy-5-hydroxy-, (5b)- Chemical and Physical Properties

Names and Identifiers

• Enmein,13-deoxy-5-hydroxy-, (5b)-
• NODOSIN
• [ "" ]
• CHEMBL510160
• CHEBI:70379
• F92771
• (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• 10391-09-0
• 11-Deacetylsinuolatin E; NSC 285659; Nodosin (terpene)
• AKOS032962396
• HY-N3181
• CS-0023521
• MS-25755
• Q27138718
• NSC285659
• (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.0^{1,13.0^{4,12.0^{8,12]nonadecane-2,18-dione
• 9,14-Dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• 20086-60-6
• NSC-285659
• Epindosin
• DTXSID60330613
• (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo(14.2.1.01,13.04,12.08,12)nonadecane-2,18-dione
• DA-66165
• DTXCID70281708
• 155545-07-6

• Inchi： 1S/C20H26O6/c1-9-10-6-11(21)13-19(7-10,15(9)22)17(24)26-12-4-5-18(2,3)14-16(23)25-8-20(12,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13-,14-,16-,19+,20+/m1/s1
• InChI Key： WZYJEEIAFBHYJS-SONIPUFESA-N
• SMILES： O1C([C@]23C(C(=C)[C@H](C[C@H]([C@H]2[C@@]24CO[C@H]([C@@H]2C(C)(C)CC[C@H]14)O)O)C3)=O)=O

Computed Properties

• Exact Mass: 362.17300
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 615.3±55.0 °C at 760 mmHg
• Flash Point: 222.1±25.0 °C
• PSA: 93.06000
• LogP: 1.19540
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

Enmein,13-deoxy-5-hydroxy-, (5b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones